Cas no 848591-80-0 (tert-Butyl 3,8-diazabicyclo[4.2.0]octane-8-carboxylate)

• Product Name: tert-Butyl 3,8-diazabicyclo[4.2.0]octane-8-carboxylate
• CAS No: 848591-80-0
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD09056795
• CID: 1035076
• PubChem ID: 43810892
• Update Time: 2025-04-20

tert-Butyl 3,8-diazabicyclo[4.2.0]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3,8-diazabicyclo[4.2.0]octane-8-carboxylate
• 3,8-Diazabicyclo[4.2.0]octane-8-carboxylic acid 1,1-dimethylethyl ester
• 8-Boc-3,8-diazabicyclo[4.2.0]octane
• tert-butyl 4,7-diazabicyclo[4.2.0]octane-7-carboxylate
• 3,8-Diaza-bicyclo[4.2.0]octane-8-carboxylic Acid Tert-Butyl Ester
• AS-38903
• SY012244
• DTXSID20656407
• EN300-55052
• SB22843
• PB27982
• MFCD18375267
• SY012243
• DB-014377
• CS-0046648
• 848591-80-0
• YIB59180
• ITVHTQLHEQGQNG-UHFFFAOYSA-N
• SB10943
• SCHEMBL930899
• tert-Butyl3,8-diazabicyclo[4.2.0]octane-8-carboxylate
• MFCD18375268
• SB10945
• AKOS015903910
• (1R,6S)-8-Boc-3,8-diazabicyclo[4.2.0]octane

• MDL： MFCD09056795
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-8-4-5-12-6-9(8)13/h8-9,12H,4-7H2,1-3H3
• InChI Key： ITVHTQLHEQGQNG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CCNCC12)=O

Computed Properties

• Exact Mass: 212.15200
• Monoisotopic Mass: 212.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.076±0.06 g/cm3 (20 ºC 760 Torr)
• Boiling Point: 295.4℃ at 760 mmHg
• Flash Point: 132.5°C
• Refractive Index: 1.494
• PSA: 41.57000
• LogP: 1.48190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids